Cas no 1706149-45-2 (N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide)

• Product Name: N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide
• CAS No: 1706149-45-2
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 6272862
• PubChem ID: 90598189
• Update Time: 2025-07-17

N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide Chemical and Physical Properties

Names and Identifiers

• 1706149-45-2
• N-[(furan-2-yl)methyl]-N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]ethanediamide
• AKOS024890723
• N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide
• F6451-0382
• N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide

• Inchi： 1S/C17H20N2O5/c1-22-14-8-4-3-7-13(14)15(23-2)11-19-17(21)16(20)18-10-12-6-5-9-24-12/h3-9,15H,10-11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： WJFBDUWZTKNGQR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1OC)CNC(C(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 332.13722174g/mol
• Monoisotopic Mass: 332.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.8Ų

Additional information on N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide

Comprehensive Overview of N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide (CAS No. 1706149-45-2)

The compound N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide (CAS No. 1706149-45-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a furan-2-ylmethyl moiety and a 2-methoxy-2-(2-methoxyphenyl)ethyl segment, bridged by an oxalamide linker. This arrangement suggests potential applications in pharmaceutical research, material science, and synthetic chemistry. The presence of methoxy groups and a furan ring may contribute to its solubility, reactivity, and binding properties, making it a subject of interest for drug discovery and molecular design.

In recent years, the demand for novel heterocyclic compounds like N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in targeted therapy and precision medicine. The compound's CAS No. 1706149-45-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its oxalamide core also resonates with growing interest in hydrogen-bonding motifs for crystal engineering and supramolecular chemistry.

From a synthetic perspective, the preparation of N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide likely involves multi-step organic reactions, such as amide coupling or reductive amination. The furan and methoxyphenyl groups may require protective strategies to ensure regioselectivity, a topic often queried in organic synthesis forums. Analytical characterization via NMR, HPLC, and mass spectrometry is critical for quality control, as emphasized in recent Good Manufacturing Practice (GMP) guidelines for advanced intermediates.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like CAS No. 1706149-45-2. Researchers explore solvent-free synthesis or biocatalytic routes to minimize waste, addressing ESG (Environmental, Social, and Governance) metrics in chemical production. The methoxy substituents may also influence biodegradability, a hot topic in persistent organic pollutant (POP) assessments. Such dimensions align with search trends for safer alternatives in industrial chemistry.

In material science, the oxalamide linkage in this compound could enable non-covalent interactions for designing self-assembling materials. Its aromatic and heterocyclic components might contribute to π-stacking or charge transport properties, relevant to organic electronics and optoelectronic devices. These applications are frequently searched alongside terms like molecular engineering and functional materials, underscoring interdisciplinary appeal.

Regulatory compliance for N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide hinges on thorough toxicological profiling and REACH registration (where applicable). While not classified as hazardous, its furan component warrants scrutiny due to potential metabolite concerns, a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Patent landscapes reveal growing interest in structurally analogous compounds for neurodegenerative disease and inflammatory targets, driving further exploration of this chemical space.

In conclusion, CAS No. 1706149-45-2 represents a compelling case study in modern chemical innovation. Its multi-functional design bridges gaps between drug discovery, materials science, and sustainable chemistry, answering frequent queries about next-generation scaffolds. As research evolves, this compound may emerge as a keystone in tailored molecular solutions for diverse industrial challenges.